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Abstract

This document provides a comprehensive guide to the safe handling, storage, and disposal of
2-Nitromesitylene (CAS No. 603-71-4). As a nitroaromatic compound, 2-Nitromesitylene
presents specific hazards that necessitate rigorous adherence to safety protocols to mitigate
risks in a research and development environment. This guide is intended for researchers,
scientists, and drug development professionals, offering detailed protocols and explaining the
rationale behind each procedural step to ensure a self-validating system of safety.

Introduction: Understanding the Hazard Profile

2-Nitromesitylene, also known as 1,3,5-Trimethyl-2-nitrobenzene, is a valuable intermediate in
the synthesis of dyes, pharmaceuticals, and other specialty chemicals.[1][2] However, its
chemical structure—a benzene ring substituted with a nitro group—confers specific reactivity
and toxicological properties that demand careful management.[3] The nitro group makes the
compound energetic and potentially thermally unstable, while also contributing to its toxicity.[4]

[5]

Key Properties of 2-Nitromesitylene:
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Property Value Source(s)
CAS Number 603-71-4 [61[71[81[9]
Molecular Formula CI9H11INO2 [1][6][71[10]
Molecular Weight 165.19 g/mol [1][6]191[1.0]
Appearance Colorless to light yellow solid [1]

Melting Point 41-44 °C (lit.) [1][11]
Boiling Point 255 °C (lit.) [1][11]
Flash Point 81.6 - 112 °C (187 - 234 °F) [11][12]

Understanding these properties is the foundation of a robust safety protocol. The relatively high
flash point indicates it is not flammable at ambient temperatures, but it is a combustible solid
that must be kept away from ignition sources.[12][13] Its low melting point means it may be
encountered as a liquid in warm environments, and its solid form requires careful handling to
avoid generating dust, which can be an inhalation hazard.

Hazard Identification and Risk Assessment

A thorough risk assessment must be performed before any work with 2-Nitromesitylene
begins. The primary hazards are categorized below based on the Globally Harmonized System
(GHS).

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[6][10]

Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[6][10]

Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[6][10]

Skin Irritation (Category 2): Causes skin irritation.[6][12][14]

Serious Eye Irritation (Category 2A/2): Causes serious eye irritation.[6][12][14][15]
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» Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[6][12][13][14]

Toxicological Hazards

Nitroaromatic compounds are recognized as a class of toxic and mutagenic chemicals.[3][16]
[17] Their extensive use in industry has unfortunately led to environmental contamination, and
many are listed as priority pollutants by the U.S. Environmental Protection Agency (EPA).[3][18]
The primary health hazard associated with acute exposure to aromatic nitro-compounds is
cyanosis, resulting from methemoglobinemia, a condition that reduces the oxygen-carrying
capacity of the blood.[19] Chronic exposure can lead to anemia and organ damage.[18][19]

Physical and Reactivity Hazards

While stable under normal conditions, 2-Nitromesitylene is an energetic material that poses
risks if handled improperly.[12]

o Thermal Decomposition: Like many organic nitro compounds, it can undergo exothermic
decomposition at elevated temperatures, which can be accelerated by impurities.[4]
Reactions should be carefully monitored to prevent thermal runaways.

¢ Incompatible Materials: It is incompatible with strong oxidizing agents and strong bases.[12]
Contact with these materials can lead to vigorous, potentially explosive reactions.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, starting with engineering controls and supplemented by
appropriate PPE, is mandatory.[19]

Primary Engineering Controls
The principle of "as low as reasonably practicable" (ALARP) must be applied to exposure.
e Chemical Fume Hood: All manipulations of 2-Nitromesitylene, including weighing, transfers,

and reactions, must be conducted inside a certified chemical fume hood to prevent inhalation
of dust or vapors.[12]
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o Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and removed.[12][19]

» Blast Shield: When performing nitration reactions, reactions at elevated temperatures, or
scaling up beyond a few grams, the use of a blast shield in front of the apparatus is a
required precaution.

Personal Protective Equipment (PPE)

PPE is the last line of defense and should never be used as a substitute for robust engineering
controls.[19]

o Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene.[14] Double-
gloving is recommended, especially during transfers.

o Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are
mandatory.[14] A face shield should be worn over the goggles during procedures with a
higher risk of splashes.[14]

» Skin and Body Protection: A flame-resistant lab coat is required and must be kept fully
buttoned.[14] Do not wear shorts or open-toed shoes.

o Respiratory Protection: For situations where fume hood use is not feasible or in the event of
a large spill, a NIOSH-approved respirator with organic vapor cartridges is necessary.
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Hierarchy of Controls for 2-Nitromesitylene

Engineering Controls
(Most Effective)

Administrative Controls
(SOPs, Training)

supplements

A/

Personal Protective Equipment (PPE)
(Least Effective)

A J

Safety Goggles & Face Shield Standard Operating Procedures Chemical Fume Hood
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Receiving 2-Nitromesitylene

Inspect Container for Damage
(Check seal, look for cracks)

If Damaged

Store in Designated Cabinet Quarantine & Contact Supplier

Segregate from Incompatibles
(Strong Oxidizers, Bases)

Log in Chemical Inventory
(Date, Quantity)

Ready for Lab Use

Click to download full resolution via product page

Caption: Workflow for the safe receipt and storage of 2-Nitromesitylene.

Storage Conditions:
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e Location: Store in a cool, dry, well-ventilated place away from direct sunlight and sources of
heat or ignition. [12][13]* Container: Keep in the original, tightly sealed container. [12][13]*
Segregation: Crucially, store 2-Nitromesitylene away from incompatible materials. [12]It
should be stored in a cabinet for organic compounds, separate from strong oxidizing agents
(e.g., nitric acid, perchlorates) and strong bases. [12][20][21]

Emergency Procedures: Spills and Exposure

BE PREPARED: Know the location of the nearest safety shower, eyewash station, and fire

extinguisher before starting work.

Spill Response

o Small Spill (manageable by lab personnel):

o Alert others in the immediate area. [22] 2. Wearing appropriate PPE, contain the spill and
absorb it with an inert material like vermiculite or sand.

o Scoop the absorbed material into a labeled, sealed container for hazardous waste
disposal. [12] 4. Decontaminate the area with soap and water.

o Large Spill (requires emergency response):

o Evacuate the laboratory immediately. [22][23] 2. Confine the spill area by closing doors.
[23] 3. Alert your institution's emergency response office (e.g., EHS) or call 911. [22][24] 4.
Provide responders with the Safety Data Sheet (SDS).

Exposure Protocol

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station. [12]Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing and wash the affected skin area
thoroughly with soap and water for at least 15 minutes. [12]Seek medical attention if irritation
occurs. [12]* Inhalation: Move the affected person to fresh air. [12]If breathing is difficult,
seek immediate medical attention.
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention. [14]

Waste Disposal

All waste containing 2-Nitromesitylene is considered hazardous waste and must be disposed
of according to institutional and governmental regulations. [12][25]1. Segregation: Collect
waste in a designated, properly labeled, and sealed hazardous waste container. [26][27]Do not
mix with incompatible waste streams. [27]2. Labeling: The container must be clearly labeled
with "Hazardous Waste" and the full chemical name "2-Nitromesitylene." [26]3. Disposal:
Arrange for pickup by your institution's certified environmental health and safety (EHS)
department. [28]Disposal down the drain is prohibited. [26]

Conclusion

The safe use of 2-Nitromesitylene in a research setting is entirely achievable through a
combination of understanding its inherent hazards, utilizing appropriate engineering controls,
consistently wearing the correct PPE, and adhering to established protocols. A proactive safety
culture, where every researcher understands the rationale behind each safety measure, is the
ultimate guarantor of a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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